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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid
CAS No.: 59782-86-4
Cat. No.: B1315165

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties of 2-
Chloro-5-iodonicotinic acid, with a focus on its melting point. Due to the limited publicly
available data, this guide also highlights areas where further research is needed.

Core Compound Data

2-Chloro-5-iodonicotinic acid, with the CAS Number 59782-86-4, is a halogenated derivative
of nicotinic acid.[1] Its structure and key properties are summarized below.

Property Value Reference
CAS Number 59782-86-4 [1]
Molecular Formula CeHsCIINO2

Molecular Weight 283.45 g/mol

Melting Point 221-224 °C

2-chloro-5-iodopyridine-3-
Synonyms . )
carboxylic acid
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Melting Point Determination

The melting point of 2-Chloro-5-iodonicotinic acid is consistently reported in the range of
221-224 °C. This value is a critical parameter for the identification and purity assessment of the
compound.

Experimental Protocol: General Method for Melting Point
Determination

While a specific experimental protocol for determining the melting point of 2-Chloro-5-
iodonicotinic acid is not detailed in the currently available literature, a general and widely
accepted method using a capillary melting point apparatus can be employed. This method is
suitable for crystalline organic solids.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp, Stuart SMP10)

o Capillary tubes (sealed at one end)

o Sample of 2-Chloro-5-iodonicotinic acid, finely powdered
e Spatula

e Thermometer (calibrated)

Procedure:

o Sample Preparation: A small amount of the crystalline 2-Chloro-5-iodonicotinic acid is
finely ground into a powder. The open end of a capillary tube is pressed into the powder, and
the tube is tapped gently to pack the solid into the sealed end. A sample height of 2-3 mm is
optimal.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

« Initial Rapid Heating: The apparatus is heated rapidly to a temperature approximately 15-20
°C below the expected melting point (221 °C).
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e Slow Heating and Observation: The heating rate is then reduced to 1-2 °C per minute. The
sample is observed closely through the magnifying lens.

» Recording the Melting Range: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal melts is recorded as the end of the melting range.

» Purity Indication: A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.
A broad melting range suggests the presence of impurities.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield specific
information regarding the involvement of 2-Chloro-5-iodonicotinic acid in any biological
signaling pathways or defined experimental workflows. While related compounds, such as 2-
chloro-5-nitronicotinic acid, are known to be used as intermediates in the synthesis of
pharmaceuticals and agrochemicals, the specific biological targets and mechanisms of action
for 2-Chloro-5-iodonicotinic acid remain uncharacterized in the public domain.[2]

Therefore, the creation of a Graphviz diagram illustrating a signaling pathway or experimental
workflow directly involving 2-Chloro-5-iodonicotinic acid is not possible at this time based on
the available information.

Logical Relationship of Data Acquisition

The process for acquiring the technical data presented in this guide followed a logical
progression.
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Caption: Workflow for Technical Data Acquisition.

Conclusion

This technical guide provides the available data on the melting point of 2-Chloro-5-
iodonicotinic acid. While a definitive melting range has been established, further research is
required to elucidate a specific, validated experimental protocol for its determination and, more
significantly, to investigate its biological activity and potential roles in signaling pathways. Such
studies would be invaluable for researchers and professionals in the fields of drug discovery
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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